Cas no 14474-22-7 (Benzoic acid, 3-(phenylazo)-)

Benzoic acid, 3-(phenylazo)- structure
Benzoic acid, 3-(phenylazo)- structure
Product Name:Benzoic acid, 3-(phenylazo)-
CAS No:14474-22-7
MF:C13H10N2O2
MW:226.230702877045
CID:1315124
PubChem ID:555783
Update Time:2025-04-20

Benzoic acid, 3-(phenylazo)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(phenylazo)-
    • 3-phenyldiazenylbenzoic acid
    • AZOBENZENE-3-CARBOXYLICACID
    • Trans-3-(Phenyldiazenyl)Benzoic Acid
    • SCHEMBL14437429
    • 37790-19-5
    • trans-Azobenzene-3-carboxylic acid
    • (E)-Azobenzene-3-carboxylic acid
    • 14474-22-7
    • 3-[(1E)-2-Phenyldiazenyl]benzoic acid
    • 3-[(E)-Phenyldiazenyl]benzoic acid #
    • SCHEMBL5486185
    • DTXSID00339382
    • Benzoic acid, 3-[(1E)-phenylazo]-
    • (E)-3-(phenyldiazenyl)benzoic acid
    • Benzoic acid, 3-[(1E)-2-phenyldiazenyl]-
    • trans-3-Phenylazobenzoic acid
    • m-Carboxy-trans-azobenzene
    • azobenzen-3-carboxylic acid
    • WP5VSM7JLA
    • 3-(Phenylazo)benzoic acid
    • PSIKAQNVARWEFI-CCEZHUSRSA-N
    • Mesalamine Impurity 02
    • 3-(Phenyldiazenyl)benzoic acid
    • CHEMBL2204746
    • Benzoic acid, 3-(phenylazo)-, (E)-
    • Inchi: 1S/C13H10N2O2/c16-13(17)10-5-4-8-12(9-10)15-14-11-6-2-1-3-7-11/h1-9H,(H,16,17)/b15-14+
    • InChI Key: PSIKAQNVARWEFI-CCEZHUSRSA-N
    • SMILES: OC(C1C=CC=C(C=1)/N=N/C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 226.0743
  • Monoisotopic Mass: 226.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 62Ų

Experimental Properties

  • PSA: 62.02
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